Cas no 1207028-77-0 (N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide)

• Product Name: N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide
• CAS No: 1207028-77-0
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5906572
• PubChem ID: 45504798
• Update Time: 2025-05-20

N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide
• 1207028-77-0
• N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]pyridine-3-sulfonamide
• AKOS024521636
• F5834-2749
• N-[2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]pyridine-3-sulfonamide
• N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-3-sulfonamide
• VU0523172-1

• Inchi： 1S/C18H21N3O3S/c1-13(2)18(22)21-9-7-14-5-6-16(10-15(14)12-21)20-25(23,24)17-4-3-8-19-11-17/h3-6,8,10-11,13,20H,7,9,12H2,1-2H3
• InChI Key： IAEMMYTWJAPRFU-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC1C=CC2=C(C=1)CN(C(C(C)C)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.8Ų

Additional information on N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide

Comprehensive Overview of N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide (CAS No. 1207028-77-0)

N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide (CAS No. 1207028-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its unique structural framework combining a tetrahydroisoquinoline core with a pyridine-sulfonamide moiety, exhibits promising potential in drug discovery and development. Researchers are particularly interested in its role as a potential modulator of enzymatic activity, given the well-documented pharmacological relevance of sulfonamide-based compounds in targeting various biological pathways.

The molecular structure of N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide features a 1,2,3,4-tetrahydroisoquinoline scaffold, a motif frequently encountered in bioactive molecules due to its ability to interact with diverse receptor sites. The incorporation of a pyridine-3-sulfonamide group enhances the compound's solubility and binding affinity, making it a candidate for further exploration in medicinal chemistry. Recent studies highlight its potential applications in addressing neurodegenerative disorders and inflammatory conditions, aligning with current trends in precision medicine and targeted therapy.

From a synthetic perspective, N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide is typically synthesized via multi-step organic reactions, including amide coupling and sulfonylation processes. The compound's CAS No. 1207028-77-0 serves as a critical identifier for researchers and suppliers, ensuring accurate referencing in scientific literature and commercial databases. Its purity and stability are of paramount importance, especially in high-throughput screening and preclinical studies where reproducibility is essential.

The growing interest in sulfonamide derivatives like N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide is driven by their versatility in drug design. These compounds are often explored for their ability to inhibit enzymes such as carbonic anhydrases and matrix metalloproteinases, which are implicated in various disease states. Additionally, the compound's structural features make it a valuable scaffold for developing small-molecule inhibitors, a hot topic in oncology and immunology research.

Market dynamics for N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide reflect its niche yet expanding role in the pharmaceutical sector. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the demand from academic and industrial labs. The rise of AI-driven drug discovery platforms has further amplified its visibility, as machine learning models prioritize structurally diverse compounds for virtual screening campaigns.

In conclusion, N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-sulfonamide (CAS No. 1207028-77-0) represents a compelling case study in modern medicinal chemistry. Its dual functionality as a tetrahydroisoquinoline and sulfonamide hybrid positions it at the intersection of innovation and practicality, offering researchers a versatile tool for addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the next generation of therapeutic agents.